2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C21H18N4O5S2/c1-30-16-4-2-3-15(11-16)24-20(27)19-17(9-10-31-19)23-21(24)32-12-18(26)22-13-5-7-14(8-6-13)25(28)29/h2-8,11H,9-10,12H2,1H3,(H,22,26)
• InChI Key: JKTLMXCHDQVLCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H18N4O5S2
• Molecular Weight: 470.5 g/mol

Description

2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C21H18N4O5S2 and its molecular weight is 470.52. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

Research has demonstrated that derivatives of thieno[3,2-d]pyrimidine exhibit potent anticancer activity. Compounds synthesized from similar structures were found to be nearly as active as doxorubicin in inhibiting the growth of human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).

Antimicrobial and Antifungal Applications

Several derivatives of thieno[3,2-d]pyrimidine, similar in structure to the compound , have shown promising antimicrobial and antifungal activities. For instance, certain derivatives were effective against various pathogenic microorganisms and exhibited strong aphidicidal activities (Bakhite et al., 2014); (Debnath & Ganguly, 2015).

Synthetic Methods and Intermediates

Research has been conducted on synthesizing various compounds from pyrimidine derivatives, which are closely related to the compound . These methods contribute to the development of new chemical structures with potential pharmaceutical applications (Jadhav et al., 2022).

Anti-Inflammatory and Analgesic Properties

Some thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Compounds from this category have shown significant results in these areas, highlighting their potential for development into therapeutic agents (Abu‐Hashem et al., 2020).

Antidiabetic Potential

Derivatives of thieno[3,2-d]pyrimidine have been synthesized and evaluated for their antidiabetic properties. This indicates the potential utility of these compounds in the treatment and management of diabetes (Lalpara et al., 2021).

Enzyme Inhibition

Certain derivatives have been studied for their ability to inhibit enzymes such as thymidylate synthase and dihydrofolate reductase, suggesting their potential application in medicinal chemistry (Gangjee et al., 2008).

Mechanism of Action

Mode of Action

Similar compounds have shown to inhibit the kinase activity of their targets . This inhibition can lead to changes in cell morphology and migration .

Result of Action

Similar compounds have shown to induce apoptosis in certain cell lines and reduce the phosphorylation level of ROCK downstream signaling proteins .